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Compound of Interest

Compound Name: Vat-brown-3

Cat. No.: B1669111 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available health and safety data

for C.I. 69015, also known as Vat Blue 6 and Indanthrone. The information presented is

intended for researchers, scientists, and drug development professionals who may be working

with this compound. While a thorough search of scientific literature and regulatory databases

has been conducted, it is important to note that specific quantitative toxicological data for C.I.

69015 is limited in the public domain. Much of the available information is qualitative or pertains

to the broader class of anthraquinones.

Chemical and Physical Properties
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Property Value Reference

Chemical Name
7,16-dichloro-6,15-dihydro-

5,9,14,18-anthrazinetetrone
[1]

Synonyms
Vat Blue 6, Indanthrone, D&C

Blue No. 9
[2][3]

CAS Number 130-20-1 [4]

Molecular Formula C₂₈H₁₂Cl₂N₂O₄ [4]

Molecular Weight 511.31 g/mol [4]

Physical State Powder [5]

Color Aquamarine blue [5]

Solubility

Insoluble in water, acetone,

and ethanol. Slightly soluble in

hot chloroform, 2-

chlorophenol, and hot pyridine.

[5]

Toxicological Data
A comprehensive review of available data reveals a notable lack of specific quantitative

toxicological studies for C.I. 69015. The following tables summarize the available information.

Acute Toxicity
Endpoint Species Route Value Reference

LD₅₀ Rat Oral > 10 g/kg

LC₅₀ (of a "blue

vat dye")
Earthworm -

0.129 mg/L

(without

additives)0.21

mg/L (with

additives)

Note: The earthworm toxicity study did not definitively identify the "blue vat dye" as C.I. 69015.
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Irritation and Sensitization
Qualitative statements from various Safety Data Sheets (SDS) suggest that C.I. 69015 may

cause skin and eye irritation. However, no quantitative data from standardized tests (e.g.,

OECD 404 for skin irritation, OECD 405 for eye irritation) were found. Similarly, while some

sources indicate a potential for skin sensitization in sensitive individuals, no data from

recognized sensitization assays (e.g., Local Lymph Node Assay) are publicly available. Notably,

a significant number of notifications to the European Chemicals Agency (ECHA) Classification

and Labelling Inventory indicate that the substance does not meet the criteria for hazard

classification under the Globally Harmonized System (GHS)[3].

Mutagenicity
No specific studies on the mutagenic potential of C.I. 69015 using standard assays such as the

Ames test or in vitro/in vivo mammalian cell gene mutation tests were identified in the public

domain.

Carcinogenicity
There are no specific carcinogenicity studies available for C.I. 69015. A 13-week subchronic

toxicity study on "Direct Blue 6" (a different benzidine-based dye) was conducted by the

National Cancer Institute, but the planned two-year bioassay was not performed[6]. It is crucial

to note that this study was not on C.I. 69015.

Experimental Protocols
Detailed experimental protocols for toxicological studies performed specifically on C.I. 69015

are not available in the reviewed literature. For the benefit of researchers planning to conduct

such studies, this section provides a generalized overview of standard OECD test guidelines

for key toxicological endpoints.

General Workflow for In Vivo Acute Oral Toxicity
(Following OECD TG 423)
The following diagram illustrates a typical workflow for an acute oral toxicity study.
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Acute Oral Toxicity Study Workflow

General Workflow for In Vitro Skin Irritation (Following
OECD TG 439 - Reconstructed Human Epidermis Test)
This diagram outlines the typical steps involved in an in vitro skin irritation test.
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In Vitro Skin Irritation Test Workflow

General Workflow for Bacterial Reverse Mutation Test
(Ames Test - Following OECD TG 471)
The following diagram illustrates the general procedure for conducting an Ames test for

mutagenicity.
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Ames Test for Mutagenicity Workflow

Hazard Identification and Protective Measures
Based on the limited available data, C.I. 69015 should be handled with care in a laboratory

setting. The primary hazards appear to be related to its powdered form, which can lead to

inhalation and potential irritation.

Recommended Protective Measures:

Engineering Controls: Use in a well-ventilated area, preferably in a chemical fume hood, to

minimize dust generation and inhalation.
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Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles are recommended.

Hand Protection: Wear appropriate chemical-resistant gloves.

Respiratory Protection: If dust is generated, a NIOSH-approved respirator should be used.

Skin and Body Protection: A lab coat or other protective clothing should be worn.

Hygiene Practices: Avoid contact with skin, eyes, and clothing. Wash hands thoroughly after

handling. Do not eat, drink, or smoke in the work area.

Conclusion
There is a significant data gap in the publicly available toxicological profile of C.I. 69015. While

it is used in some consumer and medical products, the detailed safety studies supporting these

applications are not readily accessible in the scientific literature or public regulatory databases.

The available information suggests a low order of acute oral toxicity but indicates a potential for

skin and eye irritation upon direct contact with the powder. The lack of data on genotoxicity and

carcinogenicity warrants a cautious approach when handling this compound. Researchers are

strongly encouraged to perform their own risk assessments and, where necessary, conduct

appropriate toxicological testing before use in novel applications, particularly in drug

development where safety is paramount.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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